Cas no 134894-49-8 (Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-)

Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl- structure
134894-49-8 structure
Product Name:Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-
CAS No:134894-49-8
MF:C13H10N2O2
MW:226.230702877045
CID:222017
PubChem ID:453958
Update Time:2025-04-19

Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one,6-methyl-
    • 6-methylpyrido[2,3-b][1,5]benzoxazepin-5-one
    • 6-Methyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one
    • 6-Methyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
    • CHEMBL59040
    • DTXSID50159072
    • 6Me-PBOA-5one
    • 134894-49-8
    • SCHEMBL9102280
    • Inchi: 1S/C13H10N2O2/c1-15-10-6-2-3-7-11(10)17-12-9(13(15)16)5-4-8-14-12/h2-8H,1H3
    • InChI Key: BBMMISOHGVCAMY-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=CC=N2)C(N(C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 226.074
  • Monoisotopic Mass: 226.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: 405.2°C at 760 mmHg
  • Flash Point: 198.9°C
  • Refractive Index: 1.622
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.